Cas no 2680684-34-6 (1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 2680684-34-6
• MF: C₁₅H₁₁ClF₃N₃O₃
• MW: 373.714352846146
• CID: 5621570
• PubChem ID: 165936277
• Update Time: 2025-06-28

1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• EN300-28301169
• 2680684-34-6
• 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C15H11ClF3N3O3/c16-8-1-3-9(4-2-8)22-11-5-6-21(14(25)15(17,18)19)7-10(11)12(20-22)13(23)24/h1-4H,5-7H2,(H,23,24)
• InChI Key： YEUGQDCDOBBRRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(C(=O)O)=N1)CN(C(C(F)(F)F)=O)CC2

Computed Properties

• Exact Mass: 373.0441034g/mol
• Monoisotopic Mass: 373.0441034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Research Briefing on 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2680684-34-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazolo[4,3-c]pyridine derivatives as promising scaffolds for drug discovery. Among these, the compound 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS: 2680684-34-6) has garnered attention due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

The synthesis of 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid involves a multi-step process, starting with the condensation of 4-chlorophenylhydrazine with a suitable pyridine precursor, followed by trifluoroacetylation and carboxylation. Recent studies have optimized this synthetic route to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. The compound's structural characterization has been confirmed via NMR, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have shown that it exhibits nanomolar affinity for certain protein kinases, making it a candidate for further development as a kinase inhibitor. Additionally, preliminary in vivo studies in murine models have indicated favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability, though further optimization is required to enhance its therapeutic index.

The pharmacological potential of 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid extends beyond kinase inhibition. Recent investigations have explored its role as a modulator of cellular signaling pathways, particularly those related to oxidative stress and apoptosis. These findings suggest its applicability in treating conditions such as cancer, neurodegenerative diseases, and chronic inflammation. However, comprehensive toxicological studies are still needed to assess its safety profile.

In conclusion, 1-(4-chlorophenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid represents a promising lead compound in medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activity, position it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted preclinical studies.